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Compound of Interest

Compound Name: 2,4-Dichlorobenzoylacetonitrile

Cat. No.: B1315553 Get Quote

Systematic Name: 3-(2,4-dichlorophenyl)-3-oxopropanenitrile CAS Number: 39528-61-5

This technical guide provides a comprehensive overview of 2,4-Dichlorobenzoylacetonitrile,

a β-ketonitrile of interest to researchers, scientists, and drug development professionals. Due

to the limited availability of direct research on this specific molecule, this guide synthesizes

information from available data on the compound, general synthetic methodologies for β-

ketonitriles, and biological activities of structurally related compounds.

Chemical Properties and Data
2,4-Dichlorobenzoylacetonitrile is a halogenated aromatic ketone with a nitrile functional

group. The presence of these functionalities suggests its potential as a versatile intermediate in

organic synthesis, particularly for the preparation of various heterocyclic compounds.[1][2]

Table 1: Physicochemical Properties of 3-(2,4-dichlorophenyl)-3-oxopropanenitrile
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Property Value Source

Molecular Formula C₉H₅Cl₂NO [3]

Molecular Weight 214.05 g/mol [3]

Boiling Point 350.7±32.0 °C (Predicted) [3]

Density 1.383±0.06 g/cm³ (Predicted) [3]

pKa 6.00±0.14 (Predicted) [3]

Storage Temp. 2-8°C [3]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-(2,4-dichlorophenyl)-3-

oxopropanenitrile is not readily available in the reviewed literature, its structure as a β-

ketonitrile suggests that it can be synthesized via established methods for this class of

compounds. The most common and classical method is the Claisen condensation.[4]

General Experimental Protocol: Claisen Condensation
for the Synthesis of β-Ketonitriles
This protocol is a generalized procedure based on the Claisen condensation reaction, which is

a fundamental method for the formation of β-keto esters and, by extension, β-ketonitriles.[4]

This can be adapted for the synthesis of 3-(2,4-dichlorophenyl)-3-oxopropanenitrile from a

suitable 2,4-dichlorobenzoyl derivative and acetonitrile.
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Reactants

Product

2,4-Dichlorobenzoyl Derivative
(e.g., Ester or Acid Chloride)

Reaction
Mixture

+

Acetonitrile +

3-(2,4-dichlorophenyl)-
3-oxopropanenitrile

Strong Base
(e.g., NaH, NaOEt)

Anhydrous Solvent
(e.g., THF, Toluene)

Claisen Condensation
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Cell Culture

Treatment

Viability Assay

Results

Seed Cancer Cell Lines
(e.g., MCF-7, A549)

Add varying concentrations of
2,4-Dichlorobenzoylacetonitrile

Incubate for a defined period
(e.g., 24, 48, 72 hours)

Perform MTT or similar
cell viability assay

Measure absorbance and
calculate cell viability

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.bocsci.com/resources/pharmaceutical-intermediates-definition-types-applications-in-drug-synthesis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9699558/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9699558/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4156923.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4156923.aspx
https://www.organic-chemistry.org/namedreactions/claisen-condensation.shtm
https://www.benchchem.com/product/b1315553#2-4-dichlorobenzoylacetonitrile-literature-review
https://www.benchchem.com/product/b1315553#2-4-dichlorobenzoylacetonitrile-literature-review
https://www.benchchem.com/product/b1315553#2-4-dichlorobenzoylacetonitrile-literature-review
https://www.benchchem.com/product/b1315553#2-4-dichlorobenzoylacetonitrile-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1315553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

